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Compound of Interest

5-(3,4-Dimethoxy-phenyl)-2H-
Compound Name:
pyrazole-3-carboxylic acid

CAS No.: 909857-88-1

Cat. No.: B1268943

Get Quote

Executive Summary

5-(3,4-Dimethoxy-phenyl)-2H-pyrazole-3-carboxylic acid (CAS: 27069-16-5 for 4-methoxy
analog; specific analog typically custom synthesized) is a bioactive heterocyclic building block.
It serves as a critical intermediate for GPR109A (HCA2) agonists and Xanthine Oxidase (XO)
inhibitors.

Unlike aliphatic carboxylic acids, this compound features a biaryl system (pyrazole linked to a
dimethoxy-substituted phenyl ring), conferring distinct lipophilicity and pi-stacking capabilities.
In drug development, it is primarily evaluated against Niacin (for dyslipidemia) and Febuxostat
(for gout/hyperuricemia) to improve potency and reduce off-target effects like flushing or renal
toxicity.

Mechanism of Action & Biological Targets
A. GPR109A (HCA2) Agonism

The 5-aryl-pyrazole-3-carboxylic acid moiety mimics the structure of Nicotinic Acid (Niacin).
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e Mechanism: It binds to the GPR109A receptor on adipocytes, activating the Gi-protein
coupled pathway. This inhibits Adenylyl Cyclase (AC), reducing cCAMP levels and
subsequently inhibiting Protein Kinase A (PKA).

o Result: Reduced phosphorylation of Hormone-Sensitive Lipase (HSL), leading to decreased
lipolysis and lower circulating free fatty acids (FFAS).

o Advantage over Niacin: The bulky 3,4-dimethoxyphenyl group increases lipophilicity,
potentially altering tissue distribution and reducing the cutaneous vasodilation (flushing)
associated with rapid Langerhans cell activation.

B. Xanthine Oxidase (XO) Inhibition

The compound acts as a competitive inhibitor of XO, the enzyme responsible for uric acid
production.

e Mechanism: The pyrazole nitrogen and carboxylic acid group coordinate with the
Molybdenum-pterin (Mo-pt) center of XO, while the dimethoxyphenyl ring occupies the
hydrophobic pocket usually bound by xanthine.

o Comparison: Structurally similar to Febuxostat (a thiazole carboxylic acid), offering a non-
purine alternative to Allopurinol.

C. Pathway Visualization

The following diagram illustrates the GPR109A signaling pathway activated by the compound.
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Caption: GPR109A activation cascade leading to antilipolytic effects via Gi-mediated cCAMP

suppression.

Comparative Analysis: Performance vs. Alternatives

ble 1: PI logical Profil lard

Feature

5-(3,4-Dimethoxy-
phenyl)-2H-pyrazole-
3-COOH

Niacin (Nicotinic
Acid)

Febuxostat

Primary Class

Pyrazole Bioisostere

Pyridine Carboxylic

Thiazole Carboxylic

Acid Acid
Moderate (EC50: ~0.5 ] )
GPR109A Potency High (EC50: ~0.1 uM) Inactive
-2 UM)
o Moderate (IC50: ~1 - ] High (IC50: < 0.01
XO Inhibition Inactive
5 pM) HM)
Lipophilicity (cLogP) ~2.5 (High) 0.8 (Low) 3.2 (High)
) ) Reduced (Due to High (Major side
Flushing Risk o N/A
slower kinetics) effect)
N Low (DMSO/Ethanol )
Solubility ] High (Water soluble) Low
required)

Metabolic Stability

High (Resistant to

oxidation)

Moderate (Glycine

conjugation)

High (Glucuronidation)

Analysis of Advantages

o Dual Activity Potential: Unlike Niacin (pure lipid modulator) or Febuxostat (pure gout drug),

this scaffold offers a starting point for polypharmacology in metabolic syndrome, targeting

both lipids and uric acid.

¢ Reduced Flushing: The increased lipophilicity compared to Niacin suggests a different

pharmacokinetic profile, potentially avoiding the "pulse" activation of Langerhans cells that

causes cutaneous flushing.
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o Synthetic Versatility: The 3,4-dimethoxy motif is electron-rich, facilitating further electrophilic
aromatic substitutions or oxidative demethylation to catechols (potent antioxidants).

Experimental Protocols
Protocol A: Synthesis via Claisen Condensation

Rationale: This is the industry-standard route for 5-aryl-pyrazole-3-carboxylic acids, ensuring
high yield and regioselectivity.

Reagents:

e 3,4-Dimethoxyacetophenone[1]
o Diethyl oxalate

e Sodium ethoxide (NaOEt)

e Hydrazine hydrate (

Step-by-Step Workflow:
e Claisen Condensation:

o Dissolve 3,4-dimethoxyacetophenone (10 mmol) and diethyl oxalate (12 mmol) in
anhydrous ethanol (20 mL).

o Add NaOEt (12 mmol) dropwise at 0°C.

o Stir at room temperature for 4 hours. Observation: Solution turns yellow/orange (formation

of diketo-ester intermediate).
e Cyclization:
o Add hydrazine hydrate (15 mmol) directly to the reaction mixture.

o Reflux at 80°C for 3 hours.
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o Checkpoint: Monitor TLC (Hexane:EtOAc 1:1) for disappearance of starting material.

» Hydrolysis & Isolation:

o Evaporate solvent.[2] Dissolve residue in 10% NaOH (20 mL) and heat at 60°C for 1 hour
(to hydrolyze the ester).

o Cool to 0°C and acidify with HCI to pH 2.

o Precipitation: The product precipitates as a white/off-white solid. Filter, wash with cold
water, and recrystallize from ethanol.

Protocol B: GPR109A cAMP Inhibition Assay

Rationale: Validates the functional agonist activity by measuring the drop in CAMP levels in
transfected cells.

e Cell Line: CHO-K1 cells stably expressing human GPR109A.

o Preparation: Seed cells in 384-well plates (5,000 cells/well) in assay buffer (HBSS + 0.5 mM
IBMX to inhibit phosphodiesterase).

e Treatment:
o Add Forskolin (10 uM) to stimulate cAMP production (baseline).
o Add test compound (0.01 nM to 100 uM) or Niacin (control).
o Incubate for 30 minutes at 37°C.
e Detection: Use a TR-FRET cAMP kit (e.g., Lance Ultra).
o Add Eu-cAMP tracer and ULight-anti-cAMP antibody.
o Read fluorescence at 665 nm.

o Data Analysis: Plot % Inhibition of Forskolin-induced cAMP vs. Log[Concentration]. Calculate
EC50.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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